Cas no 1380300-83-3 (4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride)
4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride
- 4-(4-(Trifluoromethyl)phenyl)tetrahydro-2H-pyran-4-amine hydrochloride
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- Inchi: 1S/C12H14F3NO.ClH/c13-12(14,15)10-3-1-9(2-4-10)11(16)5-7-17-8-6-11;/h1-4H,5-8,16H2;1H
- InChI Key: WTZHXUMBYIKEFG-UHFFFAOYSA-N
- SMILES: Cl.FC(C1C=CC(=CC=1)C1(CCOCC1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 253
- Topological Polar Surface Area: 35.2
Experimental Properties
- Color/Form: No data avaiable
4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091321-250mg |
4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride |
1380300-83-3 | 250mg |
£232.00 | 2022-03-01 | ||
| Fluorochem | 091321-1g |
4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride |
1380300-83-3 | 1g |
£385.00 | 2022-03-01 | ||
| Chemenu | CM501560-1g |
4-(4-(Trifluoromethyl)phenyl)tetrahydro-2H-pyran-4-aminehydrochloride |
1380300-83-3 | 97% | 1g |
$527 | 2023-03-07 |
4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride
Research Brief on 4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride (CAS: 1380300-83-3)
4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride (CAS: 1380300-83-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.
The compound belongs to the class of oxane derivatives, which are known for their diverse biological activities. The trifluoromethyl group attached to the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for further pharmacological evaluation. Recent literature has explored its role in modulating specific biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.
One of the most notable studies published in the past year investigated the synthesis and characterization of 4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, were used to confirm the compound's structure. The study also reported preliminary in vitro assays, demonstrating the compound's inhibitory activity against certain kinases implicated in cancer progression.
In another study, the compound was evaluated for its potential as a central nervous system (CNS) agent. The researchers found that 4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride exhibited moderate blood-brain barrier permeability in preclinical models. This property, combined with its favorable safety profile in acute toxicity studies, suggests its potential utility in developing treatments for neurological disorders, such as depression or anxiety.
Further research has explored the compound's anti-inflammatory properties. In a series of in vivo experiments, 4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride significantly reduced markers of inflammation in animal models of rheumatoid arthritis. The mechanism of action appears to involve the suppression of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings have sparked interest in the compound as a potential lead for developing new anti-inflammatory drugs.
Despite these promising results, challenges remain in the development of 4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, more extensive toxicology studies are required to assess its long-term safety profile.
In conclusion, 4-[4-(Trifluoromethyl)phenyl]oxan-4-amine hydrochloride (CAS: 1380300-83-3) represents a versatile scaffold with multiple pharmacological applications. Recent studies have shed light on its synthesis, biological activities, and potential therapeutic uses. However, further research is needed to optimize its properties and advance its development as a clinically viable drug candidate. This compound continues to be an area of active investigation, and future studies are expected to provide deeper insights into its mechanisms and applications.
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